4-Ethoxy-6-(3-methylpiperazin-1-yl)pyrimidine hydrochloride

• IUPAC Name: 4-ethoxy-6-(3-methylpiperazin-1-yl)pyrimidine;hydrochloride
• InChI: InChI=1S/C11H18N4O.ClH/c1-3-16-11-6-10(13-8-14-11)15-5-4-12-9(2)7-15;/h6,8-9,12H,3-5,7H2,1-2H3;1H
• InChI Key: PMLWPSHONVCBGT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC=NC(=C1)N2CCNC(C2)C.Cl
• Molecular Formula: C11H19ClN4O
• Molecular Weight: 258.75 g/mol
• CAS RN: 1353984-88-9

Description

“4-Ethoxy-6-(3-methylpiperazin-1-yl)pyrimidine hydrochloride” is a chemical compound used for pharmaceutical testing. It is a high-quality reference standard for accurate results.

Molecular Structure Analysis

The molecular structure of “4-Ethoxy-6-(3-methylpiperazin-1-yl)pyrimidine hydrochloride” can be analyzed using various techniques such as mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of “4-Ethoxy-6-(3-methylpiperazin-1-yl)pyrimidine hydrochloride” include a molecular weight of 258.75. More detailed properties such as melting point, boiling point, density, and solubility can be determined through further analysis.

Scientific Research Applications

Neuroprotective and Cognitive Enhancements

• Cognitive Function Improvement : Derivatives of piperazine and pyrimidine have been studied for their potential to improve cognitive functions. For example, compounds promoting memory were investigated for their effects on learning and memory reconstruction dysfunction in mice, showing promising results in enhancing cognitive abilities through various behavioral tests (Zhang Hong-ying, 2012).

• Cerebroprotective Effects : Certain piperazine and pyrimidine derivatives have been evaluated for their cerebroprotective effects in models of cerebral ischemia. One such study reported significant reductions in cortical infarct volume and improvements in neurological deficits, suggesting their potential in managing cerebral ischemic conditions (S. Smith et al., 1993).

Anticonvulsant and Antiepileptic Properties

• Anticonvulsant Activities : Research on pyrimidine–triazine hybrids has unveiled potent anticonvulsant agents with minimal motor impairment, highlighting their therapeutic potential against seizures. These compounds were found effective in various preclinical seizure models, showcasing their broad-spectrum anticonvulsant activities (M. Sahu et al., 2017).

Cancer Research

• VEGFR3 Inhibition in Cancer Therapy : Thieno[2,3-d]pyrimidine derivatives have been identified as novel and selective inhibitors of the vascular endothelial growth factor receptor 3 (VEGFR3), demonstrating significant anti-proliferative and anti-migratory effects on cancer cells. This suggests their potential utility in the treatment of metastatic cancers, such as triple-negative breast cancer (Yang Li et al., 2021).